![molecular formula C13H24N2O2 B6248485 rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate CAS No. 2739945-07-2](/img/no-structure.png)
rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate
Overview
Description
Rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate is an organic compound used in a wide variety of scientific experiments and research. It is a member of the carbamate family of compounds, which are characterized by the presence of two oxygen atoms, one nitrogen atom, and a carbon atom. This particular compound has been used in a variety of research applications due to its unique properties.
Scientific Research Applications
Rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate has been used in a wide variety of scientific research applications. It has been used for the synthesis of peptide and peptidomimetic drugs, as well as for the synthesis of other organic molecules. It has also been used as a catalyst in organic synthesis, as a reagent in the synthesis of polymers, and as a reagent in the synthesis of pharmaceuticals. Additionally, it has been used in the synthesis of metal complexes and as a reagent in the synthesis of metal-organic frameworks.
Mechanism of Action
The mechanism of action of rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate is not fully understood. However, it is believed that the compound acts as a catalyst in the reaction of an aldehyde or ketone with a carbamate ester, as well as in the reaction of an alkyl halide with a carbamate ester. In addition, it is believed that the compound acts as a reagent in the synthesis of polymers and pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate are not fully understood. However, it is believed that the compound has no known adverse effects when used in laboratory experiments.
Advantages and Limitations for Lab Experiments
Rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate has several advantages when used in laboratory experiments. It is a highly versatile compound that can be used in a wide variety of applications. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to note that the compound is highly reactive and can be toxic if not handled properly.
Future Directions
Rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate has potential for use in a variety of future applications. It could be used as a catalyst for the synthesis of new pharmaceuticals, as a reagent for the synthesis of polymers, and as a reagent for the synthesis of metal-organic frameworks. Additionally, it could be used as a reagent for the synthesis of peptide and peptidomimetic drugs, and as a reagent for the synthesis of metal complexes. Finally, it could be used as a reagent in the synthesis of metal-organic frameworks and as a reagent in the synthesis of organometallic compounds.
Synthesis Methods
Rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate can be synthesized via a multi-step process. The first step involves the reaction of an aldehyde or ketone with a carbamate ester in the presence of a base, such as sodium hydroxide. This reaction produces an intermediate carbamate compound, which is then reacted with an alkyl halide in the presence of a base. This reaction produces the desired rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate involves the protection of the amine group, followed by the formation of the cyclopentane ring and the carbamate group. The final step involves the removal of the protecting group to obtain the desired compound.", "Starting Materials": [ "tert-butyl carbamate", "4-hydroxypiperidine", "triethylamine", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "methanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 4-hydroxypiperidine with tert-butyl carbamate in the presence of triethylamine to obtain tert-butyl N-(4-hydroxypiperidin-1-yl)carbamate.", "Step 2: Formation of the cyclopentane ring by reacting tert-butyl N-(4-hydroxypiperidin-1-yl)carbamate with acetic anhydride and sodium bicarbonate in ethyl acetate to obtain rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate.", "Step 3: Formation of the carbamate group by reacting rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate with methanol and hydrochloric acid to obtain rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate hydrochloride.", "Step 4: Removal of the protecting group by reacting rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate hydrochloride with sodium hydroxide and water to obtain rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate." ] } | |
CAS RN |
2739945-07-2 |
Product Name |
rac-tert-butyl N-[(4R,4aR,7aS)-octahydro-1H-cyclopenta[c]pyridin-4-yl]carbamate |
Molecular Formula |
C13H24N2O2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
